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Compound of Interest

Compound Name: N-Nitroso-N-methylurethane

Cat. No.: B032213

This guide provides an in-depth technical overview of N-Nitroso-N-methylurethane (NMU), a
compound of significant interest to researchers in organic chemistry and toxicology. We will
delve into its nomenclature, chemical properties, historical application in the synthesis of
diazomethane, and its well-documented role as a potent carcinogen through DNA alkylation.
This document is intended for researchers, scientists, and professionals in drug development
who require a comprehensive understanding of NMU's characteristics and safe handling.

Nomenclature and Synonyms: A Compound of Many
Names

N-Nitroso-N-methylurethane is identified by the CAS Number 615-53-2.[1][2] Due to its
historical and widespread use in various research contexts, it has acquired numerous
synonyms and alternative names. This can often be a source of confusion, and a clear
understanding of its nomenclature is crucial for accurate literature searches and unambiguous
communication.

The systematic IUPAC name for this compound is ethyl N-methyl-N-nitrosocarbamate.[3]
However, it is more commonly known by a variety of other names, which are summarized in the
table below for easy reference.
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Synonym

Source/Reference

N-Methyl-N-nitrosourethane

PubChem|[3], TCI Chemicals

Methylnitrosourethane

PubChem[3], OEHHA

Nitrosomethylurethane

PubChem|[3]

Carbamic acid, N-methyl-N-nitroso-, ethyl ester

CymitQuimica[4], SIELC Technologies|[2]

Ethyl N-methyl-N-nitrosocarbamate

CymitQuimica[4], TCI Chemicals|[5]

Ethyl N-methylnitrosocarbamate

CymitQuimica[4], PubChem][3]

N-Ethoxycarbonyl-N-methylnitrosamine

TCI Chemicals[5]

MNU / MNUN OEHHA[1]
NMUT OEHHA[1]
NSC 2860 CymitQuimica[4], PubChem][3]

RCRA waste number U178

PubChem|[3], SIELC Technologies[2]

Chemical and Physical Properties

N-Nitroso-N-methylurethane is a yellow, oily liquid.[6] It is unstable and sensitive to light, with

the potential for spontaneous decomposition, especially when heated.[3] Its stability in aqueous

solutions is highly dependent on pH, decomposing more rapidly under alkaline conditions.[3]

This decomposition is the basis for its use in generating diazomethane.

Property Value

Molecular Formula C4sHsN20s3

Molecular Weight 132.12 g/mol

Appearance Light yellow to brown clear liquid
Boiling Point 66 °C at 13 mmHg

Storage Temperature

Refrigerated (0-10°C)
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Generation of Diazomethane: A Historical
Perspective and Protocol

Historically, N-Nitroso-N-methylurethane was a common laboratory reagent for the synthesis
of diazomethane, a versatile methylating agent. However, due to the extreme toxicity and
explosive nature of both the precursor and the product, this procedure should only be
performed by experienced chemists in a well-ventilated fume hood with appropriate safety
precautions, including a blast shield. Safer alternatives for diazomethane generation are now
more commonly used.

The fundamental principle behind this synthesis is the base-catalyzed decomposition of N-
Nitroso-N-methylurethane. The reaction proceeds via an elimination mechanism, yielding
diazomethane, ethanol, and carbonate.

Base (e.g., KOH) Diazomethane (CHzN2)

+ OH-

N-Nitroso-N-methylurethane —————® [Unstable Intermediate] ——  Ethanol

T

Carbonate

Click to download full resolution via product page

Caption: Base-catalyzed decomposition of N-Nitroso-N-methylurethane to diazomethane.

Experimental Protocol: Generation of an Ethereal
Solution of Diazomethane

This protocol is adapted from established methods for the generation of diazomethane from N-
nitroso compounds. Extreme caution is advised.

Materials:
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¢ N-Nitroso-N-methylurethane

e Diethyl ether (anhydrous)

e Potassium hydroxide (KOH)

e |ce bath

« Distillation apparatus with a flame-polished glass joint

* Receiving flask cooled in an ice-salt bath

Procedure:

In a round-bottomed flask, prepare a solution of potassium hydroxide in a suitable solvent
(e.g., 50% aqueous KOH).

e Cool the flask in an ice bath to 5°C.

e Add a solution of N-Nitroso-N-methylurethane in diethyl ether to the cooled KOH solution,
with gentle swirling.

« Fit the flask with a distillation apparatus. The receiving flask should contain a small amount
of diethyl ether and be cooled in an ice-salt bath.

o Gently warm the reaction flask in a water bath to no more than 50°C.

e The yellow ethereal solution of diazomethane will co-distill with the ether.

o Collect the distillate until it becomes colorless. Do not distill to dryness.

e The resulting ethereal solution of diazomethane should be used immediately and not stored.

Mechanism of Carcinogenesis: DNA Alkylation

N-Nitroso-N-methylurethane is a potent carcinogen, and its mechanism of action is well-
understood to be through the alkylation of DNA.[7] This process does not require metabolic
activation, meaning it is a direct-acting carcinogen. The electrophilic methyldiazonium ion,
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generated from the decomposition of N-Nitroso-N-methylurethane, is the ultimate
carcinogenic species.

This highly reactive intermediate readily attacks nucleophilic sites on DNA bases, with a
particular affinity for the N7 and O6 positions of guanine. The alkylation at the O6 position of
guanine is considered to be a particularly pro-mutagenic lesion, as it can lead to mispairing
with thymine instead of cytosine during DNA replication. This results in a G:C to A:T transition
mutation, which can activate oncogenes or inactivate tumor suppressor genes, ultimately
leading to carcinogenesis.

Decomposition

N-Nitroso-N-methylurethane —  Methyldiazonium ion (CHaN2*)

Alkylation

DNA Alkymn\ Mutagenesis

Guanine in DNA 0O¢-Methylguanine —— DNA Replication — Mispairing with Thymine — G:C to A:T Transition

Click to download full resolution via product page
Caption: The carcinogenic mechanism of N-Nitroso-N-methylurethane via DNA alkylation.

Safety and Handling

N-Nitroso-N-methylurethane is a highly toxic and carcinogenic compound and must be
handled with extreme caution. It is classified as a probable human carcinogen. Exposure can
occur through inhalation, ingestion, or skin contact.

Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use chemical safety goggles and a face shield.
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o Lab Coat: Alab coat is mandatory.

» Respiratory Protection: Work in a certified chemical fume hood. If there is a risk of inhalation,
a respirator may be necessary.

Handling:

o Always handle N-Nitroso-N-methylurethane in a well-ventilated fume hood.

e Avoid contact with skin and eyes.

e Do not heat the compound unless as part of a carefully controlled reaction, as it can
decompose explosively.

» Store in a cool, dark, and well-ventilated area, away from incompatible materials such as
strong acids and bases.

Disposal:

» All waste containing N-Nitroso-N-methylurethane must be disposed of as hazardous waste
according to local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Chemistry and Biological Activity of N-Nitroso-N-
methylurethane: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032213#n-nitroso-n-methylurethane-synonyms-and-
alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.researchgate.net/figure/Structures-of-DNA-damaging-agents-A-The-general-structure-of-a-nitrogen-mustard_fig2_260395240
https://www.benchchem.com/product/b032213#n-nitroso-n-methylurethane-synonyms-and-alternative-names
https://www.benchchem.com/product/b032213#n-nitroso-n-methylurethane-synonyms-and-alternative-names
https://www.benchchem.com/product/b032213#n-nitroso-n-methylurethane-synonyms-and-alternative-names
https://www.benchchem.com/product/b032213#n-nitroso-n-methylurethane-synonyms-and-alternative-names
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032213?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

